![molecular formula C19H18FN5O4 B2943792 methyl 2-(8-(4-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate CAS No. 896321-76-9](/img/structure/B2943792.png)
methyl 2-(8-(4-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
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Description
Methyl 2-(8-(4-fluorophenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C19H18FN5O4 and its molecular weight is 399.382. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications and Reactivity
- Imidazol-2-ylidenes, a family of N-heterocyclic carbenes, have been identified as efficient catalysts in transesterification reactions involving esters and alcohols, as well as in acylation reactions with vinyl acetate at low catalyst loadings. These findings suggest potential catalytic applications for related imidazole derivatives in organic synthesis and pharmaceutical manufacturing processes (Grasa, Kissling, & Nolan, 2002).
Photophysical and Spectral Properties
- The spectral properties of novel Y-shaped fluorophores based on an imidazole ring have been studied, demonstrating strong fluorescence in the visible region with a significant Stokes shift. This indicates potential applications in the development of fluorescent probes and materials for optical and electronic devices (Danko, Bureš, Kulhanek, & Hrdlovič, 2012).
Antimicrobial and Biological Activities
- Imidazole derivatives have been explored for their antimicrobial properties, with certain compounds showing promising activity against a variety of bacterial strains. This highlights the potential for developing new antimicrobial agents based on modifications of the imidazole core structure (Sharma, Sharma, & Rane, 2004).
Molecular Docking and Drug Design
- Imidazole derivatives have also been studied for their potential interactions with biological targets through molecular docking approaches. This research suggests the utility of these compounds in the design and development of new therapeutic agents targeting specific proteins or enzymes (Hossain et al., 2018).
Synthesis and Chemical Reactivity
- Research on the reactions of imidazole derivatives with electron-deficient fluoroolefins has expanded our understanding of the reactivity and potential synthetic applications of these compounds. Such insights are valuable for the development of novel synthetic pathways and materials (Arduengo et al., 2016).
properties
IUPAC Name |
methyl 2-[6-(4-fluorophenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN5O4/c1-10-11(2)25-15-16(21-18(25)24(10)13-7-5-12(20)6-8-13)22(3)19(28)23(17(15)27)9-14(26)29-4/h5-8H,9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCXRMKLDMZUPJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=C(N=C2N1C4=CC=C(C=C4)F)N(C(=O)N(C3=O)CC(=O)OC)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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